Cas no 1247802-68-1 (2,3-difluoro-N-(2-methylbutyl)aniline)

• Product Name: 2,3-difluoro-N-(2-methylbutyl)aniline
• CAS No: 1247802-68-1
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5206798
• PubChem ID: 61075729
• Update Time: 2025-05-19

2,3-difluoro-N-(2-methylbutyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-N-(2-methylbutyl)aniline
• Benzenamine, 2,3-difluoro-N-(2-methylbutyl)-

• Inchi： 1S/C11H15F2N/c1-3-8(2)7-14-10-6-4-5-9(12)11(10)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key： YCNBWYDYUSUQIG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1NCC(C)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Additional information on 2,3-difluoro-N-(2-methylbutyl)aniline

Introduction to 2,3-Difluoro-N-(2-Methylbutyl)Aniline (CAS No. 1247802-68-1)

2,3-Difluoro-N-(2-methylbutyl)aniline, also known by its CAS number 1247802-68-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of aromatic amines, specifically substituted anilines, which have been extensively studied for their unique chemical properties and potential uses in drug development, agrochemicals, and advanced materials.

The molecular formula of 2,3-difluoro-N-(2-methylbutyl)aniline is C₁₁H₁₅F₂N, with a molecular weight of approximately 199.5 g/mol. Its structure consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions and an N-(2-methylbutyl) group attached to the nitrogen atom. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2,3-difluoro-N-(2-methylbutyl)aniline in the development of new pharmaceutical agents. The presence of fluorine atoms enhances the lipophilicity and bioavailability of the compound, which are critical factors in drug design. Researchers have explored its potential as a building block for creating bioactive molecules targeting various therapeutic areas, including cancer and inflammation.

In addition to its pharmaceutical applications, 1247802-68-1 has shown promise in the field of agrochemistry. Its ability to interact with biological systems makes it a candidate for developing new pesticides and herbicides. Recent advancements in green chemistry have also led to investigations into more sustainable synthesis methods for this compound, reducing environmental impact while maintaining its desired properties.

The synthesis of 2,3-difluoro-N-(2-methylbutyl)aniline typically involves multi-step processes that include nucleophilic aromatic substitution or coupling reactions. Recent research has focused on optimizing these reactions to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while minimizing side products.

Beyond its chemical synthesis and applications, the toxicological profile of CAS No. 1247802-68-1 has also been a subject of interest. Studies indicate that while it exhibits moderate toxicity in acute exposure scenarios, its chronic effects require further investigation. Regulatory bodies are increasingly emphasizing the need for comprehensive safety assessments for such compounds to ensure their safe handling and use in industrial settings.

In conclusion, 2,3-difluoro-N-(2-methylbutyl)aniline (CAS No. 1247802-68-1) stands as a pivotal compound in contemporary chemical research due to its diverse applications and promising properties. As advancements in synthetic methodologies and application studies continue to unfold, this compound is expected to play an even more significant role in shaping future innovations across multiple industries.